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Compound of Interest

Compound Name: CP-466722

Cat. No.: B606779 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount. This document provides essential guidance on the personal

protective equipment (PPE), operational procedures, and disposal plans for the ATM kinase

inhibitor, CP-466722.

When working with CP-466722, a crystalline solid, it is crucial to adhere to strict safety

protocols to minimize exposure and ensure a safe laboratory environment. The following

information summarizes key safety and logistical data. For complete safety information, always

refer to the Safety Data Sheet (SDS) provided by the supplier.

Personal Protective Equipment (PPE)
The following table outlines the recommended personal protective equipment for handling CP-
466722. These recommendations are based on standard laboratory practices for handling

potent chemical compounds.
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PPE Category Recommended Equipment

Eye/Face Protection Safety glasses with side shields or goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile), a lab

coat, and closed-toe shoes.

Respiratory Protection

For operations that may generate dust or

aerosols, a NIOSH-approved respirator is

recommended. Work in a well-ventilated area,

preferably in a chemical fume hood.

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of CP-466722 and ensuring

laboratory safety.

Aspect Guideline

Handling

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust. Handle in a chemical

fume hood. Wash hands thoroughly after

handling.

Storage

Store in a tightly sealed container in a cool, dry,

and well-ventilated area. For long-term storage

as a solid, -20°C is recommended, which can

maintain stability for at least four years.

Stock Solutions

To prevent degradation from repeated freeze-

thaw cycles, it is recommended to aliquot stock

solutions. Store aliquots at -80°C for up to two

years or at -20°C for up to one year.

Operational and Disposal Plans
A clear, step-by-step plan for both the use and disposal of CP-466722 is essential for

operational efficiency and safety.
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Experimental Workflow for Handling CP-466722
The following diagram illustrates a standard workflow for the safe handling of CP-466722 in a

research setting.
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Caption: Safe Handling Workflow for CP-466722

Disposal Plan
All waste generated from the handling of CP-466722 must be considered chemical waste and

disposed of according to institutional and local regulations.

Waste Type Disposal Procedure

Solid Waste

Collect unused solid CP-466722 and any

contaminated materials (e.g., weigh boats,

pipette tips) in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste

Collect solutions containing CP-466722 in a

designated, sealed, and clearly labeled

hazardous waste container. Do not pour down

the drain.

Contaminated PPE

Dispose of used gloves and other contaminated

disposable PPE in the designated hazardous

waste stream.

Disclaimer: This information is intended for guidance and is not a substitute for the

comprehensive information provided in the manufacturer's Safety Data Sheet (SDS). Always

consult the SDS for CP-466722 before handling the compound.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
CP-466722]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606779#personal-protective-equipment-for-handling-
cp-466722]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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